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Compound of Interest

Compound Name: CD1530

Cat. No.: B1668750

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in achieving
consistent and reliable results in tendon healing studies involving the selective Retinoic Acid
Receptor y (RARYy) agonist, CD1530.

Frequently Asked Questions (FAQs)

Q1: What is CD1530 and what is its primary mechanism of action in tendon healing?

Al: CD1530 is a selective agonist for the Retinoic Acid Receptor gamma (RARY). In the context
of tendon healing, its primary mechanism is to modulate the healing environment to favor
regenerative repair over fibrotic scarring. It achieves this by inhibiting chondrification (the
formation of cartilage-like tissue) and attenuating inflammation at the injury site.[1][2] The key
cellular targets of CD1530 are believed to be tendon stem/progenitor cell (TSPC)-like cells.[1]

[2]
Q2: What is the proposed signaling pathway for CD1530 in tendon fibroblasts?

A2: CD1530, as an RARYy agonist, binds to the nuclear retinoic acid receptor y. This ligand-
receptor complex then heterodimerizes with the Retinoid X Receptor (RXR). The resulting
complex binds to Retinoic Acid Response Elements (RARES) in the promoter regions of target
genes, regulating their transcription. In tendon fibroblasts, this signaling cascade is thought to
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downregulate pro-chondrogenic and pro-inflammatory pathways while promoting the
expression of genes associated with tenogenesis. A simplified representation of this pathway is
provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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